![molecular formula C18H16F2N4O3 B2893599 N-(2-(4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3,4-difluorobenzamide CAS No. 1797584-73-6](/img/structure/B2893599.png)
N-(2-(4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3,4-difluorobenzamide
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Description
N-(2-(4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3,4-difluorobenzamide is a useful research compound. Its molecular formula is C18H16F2N4O3 and its molecular weight is 374.348. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
Compounds featuring the 1,2,4-triazole core, similar to the chemical structure of interest, are synthesized through various chemical reactions, showcasing a wide range of applications due to their unique chemical properties. For instance, studies have demonstrated the synthesis of 1,2,4-triazole derivatives with potent antibacterial, antiurease, and antioxidant activities, highlighting the chemical versatility and potential therapeutic applications of these compounds (Sokmen et al., 2014). Furthermore, the modification of these structures through various chemical reactions, such as cycloaddition and carbene insertion, can lead to a diverse set of compounds with enhanced properties and applications (Grimster, Zhang, & Fokin, 2010).
Catalysis and Organic Transformations
Triazolylidenes, a subclass of N-heterocyclic carbene ligands derived from triazoles, have shown significant potential in catalysis. These compounds, through their strong donor properties and mesoionic character, have been used as catalyst precursors for various bond-forming and redox reactions, indicating their importance in organic synthesis and potential industrial applications (Donnelly, Petronilho, & Albrecht, 2013).
Material Science Applications
The synthesis and characterization of novel polyimides incorporating related chemical functionalities demonstrate the relevance of such compounds in materials science. These polymers exhibit desirable properties such as solubility in common organic solvents and thermal stability, making them suitable for advanced material applications, including electronics and coatings (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).
properties
IUPAC Name |
N-[2-[4-cyclopropyl-3-(furan-2-yl)-5-oxo-1,2,4-triazol-1-yl]ethyl]-3,4-difluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16F2N4O3/c19-13-6-3-11(10-14(13)20)17(25)21-7-8-23-18(26)24(12-4-5-12)16(22-23)15-2-1-9-27-15/h1-3,6,9-10,12H,4-5,7-8H2,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJPHARGDKXYBPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C(=NN(C2=O)CCNC(=O)C3=CC(=C(C=C3)F)F)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16F2N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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